Cas no 2734774-04-8 (5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide)

5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide is a fluorinated benzamide derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring a chloro-substituted aromatic ring, a trifluoromethyl group, and a methoxy amide moiety, contributes to its utility as a versatile intermediate in organic synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substitution allows for further functionalization. This compound is particularly valuable in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. High purity and well-defined chemical properties make it suitable for precision synthesis in medicinal chemistry and crop protection studies. Proper handling and storage under inert conditions are recommended to ensure stability.
5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide structure
2734774-04-8 structure
Product Name:5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide
CAS No:2734774-04-8
MF:C9H7ClF3NO2
MW:253.61
CID:5080705
Update Time:2025-05-21

5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide
    • Inchi: 1S/C9H7ClF3NO2/c1-16-14-8(15)6-4-5(10)2-3-7(6)9(11,12)13/h2-4H,1H3,(H,14,15)
    • InChI Key: BEQMSASYNHJLDK-UHFFFAOYSA-N
    • SMILES: C1=CC(C(F)(F)F)=C(C=C1Cl)C(NOC)=O

5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide Pricemore >>

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5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide Related Literature

Additional information on 5-Chloro-N-methoxy-2-(trifluoromethyl)benzamide

5-Chloro-N-Methoxy-2-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound 5-Chloro-N-Methoxy-2-(Trifluoromethyl)Benzamide (CAS No. 2734774-04-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a benzamide backbone with substituents that confer distinct chemical and biological properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it accessible for further research and industrial applications.

5-Chloro-N-Methoxy-2-(Trifluoromethyl)Benzamide belongs to the class of benzamides, which are widely studied for their potential as bioactive molecules. The presence of a trifluoromethyl group at the 2-position of the benzene ring enhances the compound's stability and lipophilicity, while the methoxy group at the N-position contributes to its solubility and reactivity. These structural features make it an ideal candidate for exploring its role in drug discovery and development.

Recent studies have highlighted the potential of 5-Chloro-N-Methoxy-2-(Trifluoromethyl)Benzamide as a lead compound in the development of novel therapeutic agents. For instance, researchers have investigated its ability to modulate key enzymes and receptors involved in various pathological conditions, such as inflammation, neurodegenerative diseases, and cancer. The compound's unique pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been extensively studied to optimize its bioavailability and efficacy.

In addition to its pharmaceutical applications, 5-Chloro-N-Methoxy-2-(Trifluoromethyl)Benzamide has shown promise in materials science. Its ability to form stable crystalline structures makes it a valuable component in the synthesis of advanced materials, such as organic semiconductors and functional polymers. Recent breakthroughs in crystal engineering have demonstrated how this compound can be utilized to design materials with tailored electronic properties, paving the way for innovative applications in electronics and optoelectronics.

The synthesis of 5-Chloro-N-Methoxy-2-(Trifluoromethyl)Benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the chlorination of aromatic rings, the introduction of trifluoromethyl groups via electrophilic substitution, and the formation of the benzamide moiety through amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both research and industrial use.

From an environmental perspective, understanding the ecological impact of 5-Chloro-N-Methoxy-2-(Trifluoromethyl)Benzamide is crucial for sustainable development. Recent studies have focused on its biodegradation pathways and toxicity profiles to assess its potential risks to aquatic and terrestrial ecosystems. These findings are essential for guiding responsible use and disposal practices in various industries.

In conclusion, 5-Chloro-N-Methoxy-2-(Trifluoromethyl)Benzamide (CAS No. 2734774-04-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic chemistry and material science, positions it as a valuable tool for addressing pressing challenges in drug discovery, materials innovation, and environmental sustainability. Continued research into this compound will undoubtedly unlock new opportunities for its utilization in diverse fields.

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